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Compound of Interest

Compound Name: Bis-aminooxy-PEG2

Cat. No.: B1667426 Get Quote

An In-depth Technical Guide to Bis-aminooxy-
PEG2
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Bis-aminooxy-PEG2, a homobifunctional

crosslinker pivotal in the field of bioconjugation. It details the chemical structure,

physicochemical properties, and its application in forming stable oxime bonds for the

development of complex biomolecular conjugates.

Core Properties of Bis-aminooxy-PEG2
Bis-aminooxy-PEG2, systematically known as O,O'-[1,2-ethanediylbis(oxy-2,1-ethanediyl)]bis-

hydroxylamine, is a polyethylene glycol (PEG) derivative containing two terminal aminooxy

groups. These groups are highly reactive towards carbonyl moieties (aldehydes and ketones),

making this molecule an invaluable tool for covalently linking biomolecules.
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Property Value

Chemical Formula C6H16N2O4

Molecular Weight 180.2 g/mol [1]

CAS Number 98627-71-5

Appearance Colorless to light yellow liquid

Solubility Soluble in Water, DMSO, DMF

Chemical Structure
The structure of Bis-aminooxy-PEG2 consists of a short PEG chain, which enhances water

solubility and biocompatibility, flanked by two aminooxy functional groups.

H₂N-O O O O-NH₂ CH₂ CH₂ CH₂ CH₂

Click to download full resolution via product page

Caption: Chemical structure of Bis-aminooxy-PEG2.

Mechanism of Action: Oxime Ligation
The primary application of Bis-aminooxy-PEG2 revolves around a chemoselective reaction

known as oxime ligation. The aminooxy groups (-ONH₂) react specifically with aldehydes or

ketones to form a highly stable oxime linkage (-O-N=C-).[2] This reaction is bioorthogonal,
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meaning it proceeds efficiently under mild, physiological conditions without interfering with

other functional groups present in biological systems.

The formation of an oxime bond is significantly more stable than an imine bond formed from a

standard primary amine. If a reducing agent is used during the reaction, a hydroxylamine

linkage will be formed instead.[2]

Experimental Protocol: Bioconjugation via Oxime
Ligation
The following is a generalized protocol for the conjugation of a protein (or other biomolecule)

containing an aldehyde or ketone group with Bis-aminooxy-PEG2.

Materials:

Protein with an accessible aldehyde or ketone group

Bis-aminooxy-PEG2

Coupling Buffer (e.g., 0.1 M Sodium Phosphate, 0.15 M NaCl, pH 7.2-7.5)

Aniline (optional, as a catalyst)

Desalting column or dialysis tubing for purification

Procedure:

Preparation of Reactants:

Dissolve the protein in the coupling buffer to a final concentration of 1-10 mg/mL.

Prepare a stock solution of Bis-aminooxy-PEG2 in an appropriate solvent (e.g., DMSO or

water) at a concentration that will result in the desired molar excess when added to the

protein solution. A 10 to 50-fold molar excess of the PEG linker is common.

Conjugation Reaction:

Add the Bis-aminooxy-PEG2 stock solution to the protein solution.
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If using a catalyst, add aniline to a final concentration of 10-100 mM.

Incubate the reaction mixture at room temperature or 37°C for 2 to 24 hours. The reaction

progress can be monitored by techniques such as SDS-PAGE or mass spectrometry.

Purification:

Remove the excess, unreacted Bis-aminooxy-PEG2 and catalyst using a desalting

column or by dialysis against a suitable buffer.

Characterization:

Confirm the successful conjugation and determine the degree of labeling using methods

like SDS-PAGE (which will show a shift in molecular weight), UV-Vis spectroscopy, or

mass spectrometry.
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Experimental Workflow for Bioconjugation

Prepare Protein and
Bis-aminooxy-PEG2 Solutions

Mix Reactants
(Add PEG linker to protein)

Incubate
(2-24h at RT or 37°C)

Purify Conjugate
(Desalting column or Dialysis)

Characterize Conjugate
(SDS-PAGE, Mass Spec)
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Caption: A typical experimental workflow for bioconjugation.
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Signaling Pathway and Logical Relationships
The utility of Bis-aminooxy-PEG2 lies in its ability to act as a homobifunctional crosslinker.

This allows for the creation of various molecular architectures, such as linking two proteins

together or creating a protein dimer.
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Logical Relationship of Bis-aminooxy-PEG2 in Crosslinking
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(with Aldehyde/Ketone)
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Oxime Ligation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bis-aminooxy-PEG2|COA [dcchemicals.com]

2. Bis-aminooxy-PEG2|CAS 98627-71-5|DC Chemicals [dcchemicals.com]

To cite this document: BenchChem. [What is Bis-aminooxy-PEG2 and its chemical structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667426#what-is-bis-aminooxy-peg2-and-its-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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